Cas no 1214390-64-3 (2',3-Difluorobiphenyl-5-carbonyl chloride)

• Product Name: 2',3-Difluorobiphenyl-5-carbonyl chloride
• CAS No: 1214390-64-3
• MF: C₁₃H₇ClF₂O
• MW: 252.643889665604
• CID: 4990396
• Update Time: 2025-06-08

2',3-Difluorobiphenyl-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2',3-difluorobiphenyl-5-carbonyl chloride
• 2',3-Difluorobiphenyl-5-carbonyl chloride

• Inchi： 1S/C13H7ClF2O/c14-13(17)9-5-8(6-10(15)7-9)11-3-1-2-4-12(11)16/h1-7H
• InChI Key： WIEQSNZUVQCRIJ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CC(=C1)C1C=CC=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',3-Difluorobiphenyl-5-carbonyl chloride

Professional Introduction to 2',3-Difluorobiphenyl-5-carbonyl chloride (CAS No: 1214390-64-3)

2',3-Difluorobiphenyl-5-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1214390-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bifluorinated biphenyl core and a carbonyl chloride functional group, serves as a versatile intermediate in the synthesis of various high-value molecules. The presence of fluorine atoms at the 2' and 3' positions enhances its reactivity and makes it a valuable building block for further chemical modifications.

The structure of 2',3-Difluorobiphenyl-5-carbonyl chloride consists of two benzene rings connected by a carbon-carbon bond, with fluorine atoms substituting at specific positions and a carbonyl chloride group attached to one of the rings. This unique arrangement imparts distinct electronic and steric properties, making it particularly useful in the development of novel compounds. The carbonyl chloride functionality is highly reactive, facilitating nucleophilic additions and other transformations that are essential for constructing complex molecular architectures.

In recent years, 2',3-Difluorobiphenyl-5-carbonyl chloride has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its reactivity to develop new inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors for enzymes involved in cancer metabolism. The fluorinated biphenyl scaffold is known to improve metabolic stability and binding affinity, making such inhibitors more effective in vivo.

One notable area of research involves the use of 2',3-Difluorobiphenyl-5-carbonyl chloride in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the 2',3-Difluorobiphenyl moiety into kinase inhibitors, researchers aim to enhance selectivity and potency. Preliminary studies have shown promising results, with compounds derived from this intermediate exhibiting inhibitory activity against specific kinases while minimizing off-target effects.

The agrochemical industry has also benefited from the applications of 2',3-Difluorobiphenyl-5-carbonyl chloride. Fluorinated aromatic compounds are known to possess enhanced pesticidal properties due to their improved bioavailability and resistance to degradation. Researchers have utilized this compound as a precursor in synthesizing novel herbicides and fungicides. These derivatives exhibit potent activity against a range of pests while maintaining environmental safety, aligning with the growing demand for sustainable agricultural practices.

The synthesis of 2',3-Difluorobiphenyl-5-carbonyl chloride typically involves multi-step organic reactions, starting from commercially available biphenyl derivatives. The introduction of fluorine atoms requires specialized synthetic methodologies, often employing electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves the introduction of the carbonyl chloride group, which can be achieved through chlorination reactions or other appropriate transformations.

From a computational chemistry perspective, the electronic properties of 2',3-Difluorobiphenyl-5-carbonyl chloride have been thoroughly analyzed using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its reactivity and help predict the outcomes of various chemical transformations. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to design and optimize molecules with high precision.

The pharmaceutical industry continues to explore new derivatives of 2',3-Difluorobiphenyl-5-carbonyl chloride for therapeutic applications. By modifying its structure through further functionalization, researchers aim to develop drugs with improved pharmacokinetic profiles and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery process, leading to several promising candidates entering clinical trials.

In conclusion, 2',3-Difluorobiphenyl-5-carbonyl chloride (CAS No: 1214390-64-3) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with tailored properties. As research advances, we can expect to see further applications emerge, reinforcing its importance in modern chemical synthesis and drug development.